Cas no 956204-55-0 (Methyl 5-tert-butyl-3-methyl-1-phenyl-1h-pyrazole-4-carboxylate)

• Product Name: Methyl 5-tert-butyl-3-methyl-1-phenyl-1h-pyrazole-4-carboxylate
• CAS No: 956204-55-0
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 3056177
• PubChem ID: 4715208
• Update Time: 2025-05-21

Methyl 5-tert-butyl-3-methyl-1-phenyl-1h-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-tert-butyl-3-methyl-1-phenyl-1h-pyrazole-4-carboxylate
• BBL020936
• 956204-55-0
• AKOS001476716
• STK893642
• methyl5-tert-butyl-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate
• Methyl 5-(1,1-dimethylethyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate
• DTXSID001150563
• methyl 5-(tert-butyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C16H20N2O2/c1-11-13(15(19)20-5)14(16(2,3)4)18(17-11)12-9-7-6-8-10-12/h6-10H,1-5H3
• InChI Key： WSLOMXTWOASDAY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=NN(C2C=CC=CC=2)C=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 272.152477885Da
• Monoisotopic Mass: 272.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Methyl 5-tert-butyl-3-methyl-1-phenyl-1h-pyrazole-4-carboxylate

Methyl 5-tert-butyl-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate: A Comprehensive Overview

The compound with CAS No. 956204-55-0, commonly referred to as Methyl 5-tert-butyl-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with various groups, including a tert-butyl group, a methyl group, and a phenyl group. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of Methyl 5-tert-butyl-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate in various applications, particularly in the development of advanced materials and pharmaceuticals. Its structure, which includes a pyrazole ring, is known for its ability to engage in hydrogen bonding and other non-covalent interactions, which are critical for its functionality in different environments. The tert-butyl group contributes to the molecule's stability and hydrophobicity, while the methyl and phenyl groups enhance its reactivity and versatility.

One of the most notable aspects of this compound is its synthesis process. Researchers have developed efficient methods to synthesize Methyl 5-tert-butyl-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate, often involving multi-step reactions that require precise control over reaction conditions. For instance, the formation of the pyrazole ring typically involves condensation reactions between suitable nitrogen-containing precursors and carbonyl compounds. The subsequent introduction of substituents like the tert-butyl and methyl groups is achieved through targeted alkylation or acylation reactions.

The application of this compound extends into various domains. In the field of materials science, it has been explored as a potential component in advanced polymers and composites due to its ability to enhance mechanical properties and thermal stability. In pharmaceuticals, its unique structure makes it a candidate for drug delivery systems, where its hydrophobicity and reactivity can be leveraged to improve drug solubility and bioavailability.

Recent research has also focused on the environmental impact of Methyl 5-tert-butyl-3-methyl-1 phen yl pyrazole carbox ylate. Studies have shown that while it exhibits high stability under normal conditions, it can undergo biodegradation under specific microbial or enzymatic conditions. This finding is crucial for assessing its environmental safety and ensuring sustainable practices in its production and use.

In conclusion, Methyl 5 tert but yl 3 methyl 1 phen yl pyrazol e carbox ylate (CAS No. 956204 55 0) stands as a testament to the ingenuity of modern chemistry. Its intricate structure, versatile properties, and wide-ranging applications make it a focal point for ongoing research. As advancements in synthetic methodologies and application development continue, this compound is poised to play an even more significant role in shaping future technologies across multiple industries.